Cas no 2171781-56-7 (3-(3,5-dimethylcyclohexyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(3,5-dimethylcyclohexyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171781-56-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5808185
• PubChem ID: 165815352
• Update Time: 2025-10-25

3-(3,5-dimethylcyclohexyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylcyclohexyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(3,5-dimethylcyclohexyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171781-56-7
• EN300-1506609

• Inchi： 1S/C27H32N2O5/c1-16-11-17(2)13-18(12-16)28-26(32)24(14-25(30)31)29-27(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23-24H,11-15H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： GBFCQYWAZSEAHO-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3,5-dimethylcyclohexyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Overview of 3-(3,5-dimethylcyclohexyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171781-56-7)

The compound 3-(3,5-dimethylcyclohexyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171781-56-7) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a 3,5-dimethylcyclohexyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in peptide synthesis and drug development. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS) and its potential in creating novel bioactive molecules.

In recent years, the demand for Fmoc-protected amino acid derivatives like 3-(3,5-dimethylcyclohexyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has surged, driven by advancements in peptide-based therapeutics and bioconjugation techniques. This compound is particularly relevant in the context of targeted drug delivery systems and proteomics research, where precise molecular modifications are critical. Its CAS No. 2171781-56-7 serves as a key identifier for sourcing high-purity batches, ensuring reproducibility in experimental outcomes.

The structural complexity of 3-(3,5-dimethylcyclohexyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid underscores its utility in asymmetric synthesis and chiral resolution. The 3,5-dimethylcyclohexyl moiety introduces steric hindrance, which can influence the stereoselectivity of reactions, while the Fmoc group provides temporary protection for the amino functionality during multi-step syntheses. These features align with current trends in green chemistry and atom-efficient processes, as researchers seek to minimize waste and improve yield.

From a commercial perspective, CAS No. 2171781-56-7 is often listed by suppliers specializing in custom peptide synthesis and high-value fine chemicals. Its pricing and availability are influenced by factors such as scale-up challenges and the need for ultra-high purity grades. Analytical techniques like HPLC and mass spectrometry are routinely employed to verify the integrity of this compound, addressing concerns about batch-to-batch consistency in pharmaceutical applications.

Looking ahead, 3-(3,5-dimethylcyclohexyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is poised to play a pivotal role in emerging fields such as precision medicine and biomarker discovery. Its compatibility with automated synthesizers and combinatorial chemistry platforms further enhances its appeal to modern laboratories. As the scientific community continues to explore its potential, this compound remains a subject of active investigation in both academic and industrial settings.